BE“GHE Foundational & Exploratory

Check Availability & Pricing

In Silico Prediction of N-nitroso-deucravacitinib
Genotoxicity: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: N-nitroso-deucravacitinib
Cat. No.: B16082428
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The formation of nitrosamine drug substance-related impurities (NDSRIS) is a significant
concern in pharmaceutical development due to their classification as a "cohort of concern” by
regulatory bodies, stemming from their potential mutagenic and carcinogenic properties.[1] This
technical guide provides a comprehensive overview of the in silico approach for predicting the
genotoxicity of N-nitroso-deucravacitinib, a potential NDSRI of the Janus kinase (JAK)
inhibitor, deucravacitinib. In line with the International Council for Harmonisation (ICH) M7
guideline, this document outlines a weight-of-evidence approach, leveraging two
complementary (Quantitative) Structure-Activity Relationship ((Q)SAR) methodologies for a
robust genotoxicity assessment.[2][3] This guide also addresses the unique challenges
associated with N-nitroso-deucravacitinib, including its potential instability and the difficulties
in its synthesis, which may impact the overall risk assessment strategy.[4][5]

Introduction to N-nitroso-deucravacitinib and
Regulatory Context
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N-nitroso-deucravacitinib is the N-nitroso derivative of deucravacitinib, with the chemical
formula C20H21N9Oa4 and a molecular weight of 454.46 g/mol .[6][7] The ICH M7 guideline
provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in
pharmaceuticals to limit potential carcinogenic risk.[8] For nitrosamines, which are often potent
mutagens, a standard Threshold of Toxicological Concern (TTC) may not be applicable,
necessitating a more thorough evaluation.[1] In silico assessment is the first step in this
evaluation, providing a rapid and resource-efficient means to predict the mutagenic potential of
an impurity.[2]

Recent discussions within the scientific community suggest that the formation of N-nitroso-
deucravacitinib may be chemically unfavorable due to the electronic and steric properties of
the deucravacitinib molecule.[5] The secondary amine nitrogen in deucravacitinib is part of an
aniline-like structure, where the lone pair of electrons is delocalized into the aromatic ring,
reducing its nucleophilicity and thus its reactivity towards nitrosating agents.[5] This low
probability of formation is a critical factor in the overall risk assessment.

In Silico Genotoxicity Assessment Strategy

The ICH M7 guideline stipulates the use of two complementary in silico methodologies for
predicting bacterial mutagenicity: an expert rule-based system and a statistical-based system.
[3] This dual approach enhances the reliability of the prediction.

Expert Rule-Based Methodology

Expert rule-based systems utilize a knowledge base of structural alerts, which are molecular
substructures known to be associated with mutagenicity.[2]

Experimental Protocol:

e Structure Input: The 2D structure of N-nitroso-deucravacitinib is imported into the expert
rule-based software (e.g., Derek Nexus, Toxtree).[2][9]

o Model Selection: The bacterial mutagenicity model is selected as the primary endpoint for
prediction.

» Prediction Execution: The software analyzes the input structure for the presence of pre-
defined structural alerts for mutagenicity. The N-nitroso group is a well-known structural alert.
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e Result Interpretation: The output will indicate whether a structural alert was triggered. If an
alert is fired, the software provides information on the underlying data and reasoning for the
alert. The prediction is classified as positive, negative, equivocal, or outside the domain of
applicability.

o Expert Review: A critical expert review of the prediction is conducted to assess the relevance
of the alert within the context of the whole molecule. Factors such as steric hindrance and
electronic effects that might modulate the reactivity of the alerting substructure are
considered.

Statistical-Based Methodology

Statistical-based systems use algorithms trained on large datasets of compounds with known
experimental mutagenicity data to build predictive models.[10]

Experimental Protocol:

e Structure Input: The 2D structure of N-nitroso-deucravacitinib is imported into the
statistical-based software (e.g., Sarah Nexus, Leadscope Model Applier).[3][11]

» Model Selection: The bacterial mutagenicity model (e.g., Ames test) is selected.

e Prediction Execution: The software fragments the query molecule and compares these
fragments to those in its training dataset. It also analyzes the overall structural similarity to
compounds with known activity.

» Result Interpretation: The output provides a probability of mutagenicity based on the
analysis. The results are typically categorized as positive or negative, often with a confidence
level. The software will also identify the most relevant structural features and examples from
the training set that influenced the prediction.

o Applicability Domain Assessment: The reliability of the prediction is assessed by determining
if the query molecule falls within the model's applicability domain. This ensures the model is
making predictions on a chemical space it has been trained on.

Data Presentation and Interpretation
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The results from the in silico assessments should be summarized in a clear and concise
manner to facilitate a weight-of-evidence conclusion.

Table 1: Hypothetical In Silico Prediction Summary for N-nitroso-deucravacitinib

Prediction Prediction Confidence/Rati
Methodology Software _
Endpoint Outcome onale
) N-nitroso
Expert Rule- Bacterial N
Derek Nexus o Positive structural alert
Based Mutagenicity ]
fired.
High probability
based on the
presence of the
o Bacterial N N-nitroso group,
Statistical-Based  Sarah Nexus o Positive
Mutagenicity supported by

multiple positive
examples in the

training set.

Table 2: ICH M7 Classification Based on In Silico Predictions
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o Prediction
Prediction
Outcome ) Recommended
Outcome o Conclusion ICH M7 Class ]
(Statistical Action
(Expert System)
System)
Control at or
- . ) below an
Positive Positive Mutagenic Class 1 or2
acceptable
intake limit.
- ] ] Conduct Ames
Positive Negative Equivocal Class 3
test.
] N ] Conduct Ames
Negative Positive Equivocal Class 3
test.
] ) ] No further action
Negative Negative Non-mutagenic Class 5

required.

Based on the hypothetical positive results in Table 1, N-nitroso-deucravacitinib would be
considered to have a mutagenic potential, leading to an initial classification that would
necessitate further action, such as control strategies or experimental testing. However, this is
counterbalanced by the low probability of its formation.

Visualizing Key Processes and Frameworks

Visual diagrams are essential for conveying complex information in a readily understandable
format.
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In Silico Genotoxicity Prediction Workflow
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Caption: Workflow for the in silico prediction of genotoxicity.
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Metabolic Activation of N-Nitrosamines
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Caption: General metabolic activation pathway of N-nitrosamines.[8][10][12][13][14]

Conclusion and Recommendations

The in silico assessment of N-nitroso-deucravacitinib, following the ICH M7 guideline,

provides a robust framework for evaluating its genotoxic potential. While the presence of the N-
nitroso functional group is a strong structural alert for mutagenicity, the overall risk assessment
must also consider the likelihood of the impurity's formation and its stability. Given the evidence
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suggesting that N-nitroso-deucravacitinib is unlikely to form under normal conditions, a
comprehensive risk assessment should include a thorough justification based on chemical
principles and, if necessary, supportive experimental data demonstrating the low propensity for
nitrosation of deucravacitinib. This weight-of-evidence approach, combining in silico predictions
with a sound scientific rationale regarding its formation, will enable a scientifically justified and
compliant assessment of the potential risk posed by N-nitroso-deucravacitinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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